Cas no 887923-49-1 (Gambogoic acid A)
Gambogic acid A is a naturally occurring xanthonoid compound derived from Garcinia hanburyi, a plant native to Southeast Asia. It exhibits potent biological activity, particularly as an anti-tumor agent, with demonstrated efficacy in inhibiting cancer cell proliferation and inducing apoptosis. Its mechanism of action includes targeting key signaling pathways such as NF-κB and STAT3, making it a promising candidate for oncological research. Additionally, gambogic acid A has shown antimicrobial and anti-inflammatory properties, broadening its potential therapeutic applications. Its high selectivity for malignant cells over normal cells enhances its appeal as a chemotherapeutic agent. Further studies are ongoing to explore its pharmacokinetics and clinical utility.
Gambogoic acid A structure
Product name:Gambogoic acid A
Gambogoic acid A Chemical and Physical Properties
Names and Identifiers
-
- Gambogoic acid A
- (2Z)-4-[(1R,3aS,5S,6S,6aS,11R,14aS)-3a,4,5,6,6a,7-Hexahydro-8-hydroxy-6-methoxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-2-butenoic acid (ACI)
- 2-Butenoic acid, 4-[(1R,3aS,5S,6S,6aS,11R,14aS)-3a,4,5,6,6a,7-hexahydro-8-hydroxy-6-methoxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-, (2Z)- (9CI)
- epi-Gambogoic acid A
- Epigambogic acid A
- 887923-49-1
- EX-A6188
-
- Inchi： 1S/C39H48O9/c1-20(2)11-10-16-37(8)17-15-23-29(40)27-30(41)28-33(45-9)25-19-26-36(6,7)48-38(34(25)42,18-14-22(5)35(43)44)39(26,28)47-32(27)24(31(23)46-37)13-12-21(3)4/h11-12,14-15,17,25-26,28,33,40H,10,13,16,18-19H2,1-9H3,(H,43,44)/b22-14-/t25-,26-,28-,33-,37+,38-,39-/m0/s1
- InChI Key： WRIWCDIPAFGNEY-AFXVHKFFSA-N
- SMILES： C([C@@]12OC(C)(C)[C@H]3[C@]41OC1C(=C5O[C@](C)(CC/C=C(\C)/C)C=CC5=C(C=1C(=O)[C@H]4[C@H]([C@H](C3)C2=O)OC)O)C/C=C(\C)/C)/C=C(/C)\C(=O)O
Computed Properties
- Exact Mass: 660.32983310g/mol
- Monoisotopic Mass: 660.32983310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 48
- Rotatable Bond Count: 9
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129Ų
- XLogP3: 6.9
Gambogoic acid A Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95439-10mg |
Gambogoic acid A |
887923-49-1 | >95% | 10mg |
$318 | 2023-09-19 |
Gambogoic acid A Related Literature
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Oliver D. John Food Funct., 2020,11, 6946-6960
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Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:887923-49-1)GambogoicacidA
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry